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Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: $2901283

Profile of 6-Bromohex-2-yne

6-Bromohex-2-yne is a halogenated alkyne with the molecular formula CeHoBr. Its structure features a
carbon-carbon triple bond at the 2-position and a bromine atom at the terminal carbon, making it a versatile

building block in organic synthesis [1].

e Molecular Formula: CeHoBr [1] [2] [3]

e Molecular Weight: 161.04 g/mol [1] [2]

e CAS Number: 55402-12-5 [1] [2]

e SMILES: CC#CCCCBr [1] [3]

o Key Feature: The combination of a terminal bromoalkane and an internal alkyne group in one
molecule allows for sequential and orthogonal chemical transformations [1].

Comparative Advantages in Synthesis

The primary advantage of 6-bromohex-2-yne over simple alkenyl bromides stems from the distinct

reactivity of its alkyne group. The table below summarizes its core applications.
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Key Reaction Types /

Application Key Advantage Over Standard Alkenyl Bromides Utilit
ility

Click The terminal alkyne can readily participate in azide- CUuAAC (Copper-catalyzed
Chemistry [1] alkyne cycloaddition, efficiently forming 1,2,3- Azide-Alkyne

triazoles. This reaction is highly efficient and selective Cycloaddition)

for creating carbon-heteroatom bonds [4].
C-C Coupling The bromine atom can be selectively replaced with Palladium/Copper-
Reactions [1] carbon-containing groups via metal-catalyzed cross- catalyzed Cross-Coupling

coupling reactions (e.g., Sonogashira, Suzuki).
Modular Serves as a molecular building block (synthon) to Substitution, Addition,
Synthesis [1] linearly extend carbon chains and introduce Oxidation, Reduction

[5] unsaturation with precise control.

Experimental Application in Synthesis

A practical example of its use is documented in the synthesis of polyunsaturated phenolic lipids, which are
compounds of biological interest [5]. In this work, a molecule structurally analogous to 6-bromohex-2-yne

was used as a key intermediate to construct a longer carbon chain.

The workflow below illustrates the key steps of this synthetic sequence.
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Aromatic Core
Synthon (Ar)

1. Alkylation with
6-bromohexanol derivative

2. Bromination
(PBrs, pyridine, Et20)

3. Chain Extension with
Lithiated Alkyne

4. Second Bromination

5. Final Chain Extension with
1-Pentyne (Cul, THF)

6. Partial Reduction
(Pd-BaSOa4/Hz, Quinoline)

Target Diene
(8Z,11Z-Pentadecadienyl)

Click to download full resolution via product page

In this protocol [5]:

e The bromo group acts as a superior leaving group for nucleophilic substitution, facilitating the
connection of the alkyne-containing chain to the aromatic system.
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e The internal alkyne is later used in a second chain extension and is finally partially reduced to the
desired cis-alkene geometry, which is difficult to achieve with direct alkene chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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